molecular formula C15H26ClN3O2 B2847037 4-(2-Chloropropanoylamino)-N-cyclohexylpiperidine-1-carboxamide CAS No. 2411287-83-5

4-(2-Chloropropanoylamino)-N-cyclohexylpiperidine-1-carboxamide

Cat. No. B2847037
CAS RN: 2411287-83-5
M. Wt: 315.84
InChI Key: VDKQTOUVOJSTAT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “4-(2-Chloropropanoylamino)-N-cyclohexylpiperidine-1-carboxamide” is an organic compound containing a piperidine ring, a cyclohexyl group, and a 2-chloropropanoyl group. Piperidine is a common motif in many pharmaceuticals and other active compounds .


Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of a suitable piperidine derivative with 2-chloropropanoyl chloride . The exact conditions and reagents would depend on the specific piperidine derivative used .


Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a piperidine ring, a cyclohexyl group, and a 2-chloropropanoyl group. The exact three-dimensional structure would depend on the specific stereochemistry of the compound .


Chemical Reactions Analysis

As an organic compound containing a carboxamide group, this compound would likely undergo reactions typical of carboxamides. This could include hydrolysis under acidic or basic conditions to form the corresponding carboxylic acid and amine .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. As an organic compound, it would likely be soluble in organic solvents .

Future Directions

Future research on this compound could involve synthesizing it and studying its physical and chemical properties, as well as its biological activity. This could potentially lead to the development of new pharmaceuticals or other useful compounds .

properties

IUPAC Name

4-(2-chloropropanoylamino)-N-cyclohexylpiperidine-1-carboxamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H26ClN3O2/c1-11(16)14(20)17-13-7-9-19(10-8-13)15(21)18-12-5-3-2-4-6-12/h11-13H,2-10H2,1H3,(H,17,20)(H,18,21)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VDKQTOUVOJSTAT-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C(=O)NC1CCN(CC1)C(=O)NC2CCCCC2)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H26ClN3O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

315.84 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-(2-chloropropanamido)-N-cyclohexylpiperidine-1-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.